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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202

Introduction

ZSET-845 is a novel azaindolizinone derivative recognized for its role as a cognitive enhancer.
[1] Primarily, it functions by enhancing the activity of choline acetyltransferase (ChAT), the
enzyme responsible for the synthesis of the neurotransmitter acetylcholine.[1][2] Studies have
demonstrated that ZSET-845 does not inhibit acetylcholinesterase (AChE), the enzyme that
degrades acetylcholine.[1] Research in rat models with amyloid-beta-induced learning
deficiencies has shown that oral administration of ZSET-845 can ameliorate learning
impairment and enhance ChAT activity in key brain regions such as the hippocampus and
medial septum.[2] These properties make ZSET-845 a compound of significant interest for
preclinical research in neurodegenerative diseases like Alzheimer's disease.

Accurate and consistent preparation of ZSET-845 stock solutions is fundamental for achieving
reproducible and reliable experimental outcomes. This document provides a detailed protocol
for the preparation, storage, and handling of ZSET-845 stock solutions.

Physicochemical Properties of ZSET-845

A summary of the key physicochemical properties of ZSET-845 is presented in Table 1. This
information is essential for accurate calculations and the preparation of stock solutions.
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Property Value Reference
Chemical Formula C21H18N20 [3]
Molecular Weight 314.38 g/mol

Appearance Solid powder

) >98% (Refer to Certificate of
Purity )
Analysis)

Solubility Soluble in DMSO

Experimental Protocol: Preparing a 10 mM ZSET-845
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of ZSET-845 using
Dimethyl Sulfoxide (DMSO) as the solvent. For other concentrations, the required mass of
ZSET-845 can be determined using the formula provided below.

Formula for Calculation:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
Materials:

o ZSET-845 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

» Calibrated pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

e Pre-weighing Preparation: To prevent moisture condensation, allow the vial of ZSET-845
powder to equilibrate to room temperature before opening.

» Weighing ZSET-845: Tare a clean, dry microcentrifuge tube or amber glass vial on a
calibrated analytical balance. Carefully weigh the desired amount of ZSET-845 powder into
the vial.

o Example: To prepare 1 mL of a 10 mM stock solution, weigh out 3.14 mg of ZSET-845 (10
mM x 1 mL x 314.38 g/mol / 1000).

e Adding Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing the ZSET-845 powder.

o Example: To the 3.14 mg of ZSET-845, add 1 mL of DMSO.

o Dissolution: Cap the vial securely and vortex the solution at medium speed until the ZSET-
845 powder is completely dissolved. A brief, gentle warming in a 37°C water bath can be
used to aid dissolution if necessary. Visually inspect the solution to confirm the absence of
any visible particulates.

e Labeling and Storage:

[e]

Clearly label the vial with the compound name (ZSET-845), concentration (10 mM),
solvent (DMSO), preparation date, and user initials.

[e]

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.

o

For short-term storage (days to weeks), the solution can be stored at 2-8°C.
o Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Safety Precautions:

e Always handle ZSET-845 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Consult the Safety Data Sheet (SDS) for ZSET-845 and DMSO for complete safety and
handling information.

Visualizations

Experimental Workflow

The following diagram illustrates the standard workflow for preparing and utilizing a ZSET-845
stock solution in a research setting.
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Workflow for ZSET-845 stock solution preparation and use.

Proposed Signaling Pathway of ZSET-845
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This diagram illustrates the mechanism of action for ZSET-845 in enhancing cholinergic
neurotransmission.
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ZSET-845 enhances ChAT activity, boosting acetylcholine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

